Cas no 17600-99-6 (2-Nonacosanone)

• Product Name: 2-Nonacosanone
• CAS No: 17600-99-6
• MF: C₂₉H₅₈O
• MW: 422.770229816437
• CID: 122441
• PubChem ID: 547858
• Update Time: 2025-05-19

2-Nonacosanone Chemical and Physical Properties

Names and Identifiers

• 2-Nonacosanone
• nonacosan-2-one
• LSNQHUIPBPTUCQ-UHFFFAOYSA-N
• 17600-99-6
• SCHEMBL434963
• DTXSID10338245
• nonacosa-2-one
• 2-?Nonacosanone

• Inchi： 1S/C29H58O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29(2)30/h3-28H2,1-2H3
• InChI Key： LSNQHUIPBPTUCQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 422.44904
• Monoisotopic Mass: 422.448766469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8685 (rough estimate)
• Melting Point: 80.5°C (estimate)
• Boiling Point: 464.3°C (rough estimate)
• Flash Point: 5.5°C
• Refractive Index: 1.4815 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Nonacosanone

Comprehensive Analysis of 2-Nonacosanone (CAS No. 17600-99-6): Properties, Applications, and Industry Insights

2-Nonacosanone (CAS No. 17600-99-6), a long-chain ketone with the molecular formula C₂₉H₅₈O, is a naturally occurring organic compound that has garnered significant attention in biochemical and industrial research. This saturated ketone is characterized by its 29-carbon backbone with a carbonyl group at the second position, contributing to its unique physicochemical properties. Recent studies highlight its presence in plant waxes and insect cuticles, making it a subject of interest for sustainable material development and bio-based coatings.

The compound's high melting point (typically above 80°C) and hydrophobic nature make it valuable for applications in cosmetic formulations, where it functions as an emollient and texture enhancer. With growing consumer demand for natural ingredients in skincare, 2-Nonacosanone has emerged as a promising alternative to synthetic additives. Researchers are actively exploring its potential in anti-aging creams due to its ability to reinforce the skin barrier, a topic frequently searched in dermatology forums and cosmetic science publications.

In agricultural science, 2-Nonacosanone is studied for its role as a plant defense metabolite. Its presence in leaf waxes acts as a deterrent against herbivorous insects, aligning with the current focus on eco-friendly pest control solutions. This application resonates with the increasing global search for sustainable farming practices and biodegradable agrochemicals. Analytical techniques like GC-MS and HPLC are commonly employed to quantify this compound in plant extracts, reflecting laboratory professionals' frequent queries about its detection methods.

The industrial synthesis of 2-Nonacosanone typically involves fatty acid derivatives through controlled oxidation processes. Recent patents demonstrate improved yield methods using catalytic dehydrogenation, addressing manufacturers' common challenges in large-scale production. Material scientists are investigating its incorporation into specialty polymers, particularly for creating heat-resistant films - a trending topic in advanced material science circles and nanotechnology research.

From a commercial perspective, the global market for long-chain ketones like 2-Nonacosanone is projected to grow at 5.8% CAGR (2023-2030), driven by demand in green chemistry applications. Quality standards for CAS 17600-99-6 typically require ≥98% purity, with analytical certificates detailing parameters like residual solvents and heavy metal content - key search terms among procurement specialists. Storage recommendations emphasize protection from light and moisture, with stability data showing excellent shelf life under proper conditions.

Emerging research directions include exploring 2-Nonacosanone's potential in biomedical applications, particularly its interactions with cell membranes. This aligns with frequent academic searches about lipid membrane studies and drug delivery systems. The compound's crystalline structure (confirmed by X-ray diffraction) makes it interesting for pharmaceutical cocrystals development, a hot topic in crystal engineering literature. Environmental studies confirm its low ecotoxicity, supporting its inclusion in environmental safety assessments for new formulations.

For laboratory handling, 2-Nonacosanone requires standard organic compound precautions. Its low volatility reduces inhalation risks, but proper PPE is recommended when handling powders - a common query in laboratory safety forums. The compound's solubility profile (soluble in chloroform, slightly soluble in ethanol) is frequently searched by formulation chemists developing new product matrices. Recent advances in green extraction methods from natural sources have improved sustainability metrics, responding to industry demands for eco-conscious sourcing.

In analytical chemistry, 2-Nonacosanone serves as a valuable chromatographic standard for identifying similar compounds in complex mixtures. This application generates substantial search traffic from analytical chemists seeking retention time data and mass spectra references. The compound's distinctive fragmentation pattern in mass spectrometry makes it particularly useful for method development, addressing common challenges in lipid analysis workflows.

The future outlook for CAS 17600-99-6 appears promising, with ongoing research exploring its structure-activity relationships in various systems. As industries prioritize bio-derived materials, this compound's natural occurrence and functional versatility position it as a compelling subject for further innovation. Current literature gaps identified through academic search patterns suggest need for more in vivo studies and life cycle assessments, indicating directions for future research investment.